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Compound of Interest

Compound Name:
Methyl 2-oxo-2,3-dihydro-1,3-

benzoxazole-6-carboxylate

Cat. No.: B1280218 Get Quote

Technical Guide: Methyl 2-oxo-2,3-dihydro-1,3-
benzoxazole-6-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate, with the CAS Number 72752-80-

8, is a heterocyclic organic compound belonging to the benzoxazolone family. Compounds

within this class are of significant interest to the pharmaceutical and agrochemical industries

due to their diverse biological activities. This technical guide provides a comprehensive

overview of the available chemical data, suppliers, synthesis protocols, and reported biological

activities of this specific molecule.

Chemical and Physical Properties
While comprehensive experimental data for Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-
carboxylate is not consistently available from commercial suppliers, the following table

summarizes key computed and reported properties. Researchers should note that some

suppliers, such as Sigma-Aldrich, explicitly state that they do not perform analytical testing on

this product, and thus, experimental validation of these properties is recommended.[1]
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Property Value Source

Molecular Formula C₉H₇NO₄ PubChem

Molecular Weight 193.16 g/mol PubChem

CAS Number 72752-80-8 PubChem

IUPAC Name
methyl 2-oxo-3H-1,3-

benzoxazole-6-carboxylate
PubChem

Appearance Solid (predicted) Sigma-Aldrich[1]

Solubility Not specified N/A

Melting Point Not specified N/A

Purity
Not specified by major

suppliers
N/A

Chemical Suppliers
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate is available from several chemical

suppliers, primarily for research and development purposes. The following table lists some of

the known suppliers. It is advisable to contact the suppliers directly to obtain the latest product

specifications and availability.

Supplier Product Number Notes

Sigma-Aldrich KOB0033

Sold as part of a collection of

unique chemicals; analytical

data not collected by the

supplier.[1]

Biosynth XCA75280 -

BenchChem - -

Ambeed - -

Echemi (various) -
A platform with multiple listed

suppliers.
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Experimental Protocols
Synthesis of Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-
6-carboxylate
A method for the synthesis of Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate has

been described in the patent literature (CA2849868A1).[2] The protocol involves the cyclization

of a substituted aminophenol using a carbonylating agent.

Reactants:

Methyl 4-amino-3-hydroxybenzoate (Intermediate 75)

Carbonyl diimidazole (CDI)

Tetrahydrofuran (THF)

Dichloromethane (CH₂Cl₂)

1N aqueous Hydrochloric acid (HCl)

Procedure:

A solution of methyl 4-amino-3-hydroxybenzoate (1.06 g, 6.34 mmol) in THF (13.5 mL) is

prepared.

Carbonyl diimidazole (1.88 g, 11.6 mmol) is added to the solution.

The reaction mixture is heated to reflux temperature for 24 hours.

After the reaction is complete, the solvent is removed under reduced pressure.

The resulting residue is partitioned between dichloromethane and a 1N aqueous HCl

solution.

The organic layer is separated, dried, and concentrated to yield the crude product.

Purification of the crude product can be achieved by column chromatography.
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The following diagram illustrates the workflow for the synthesis of Methyl 2-oxo-2,3-dihydro-
1,3-benzoxazole-6-carboxylate.

Synthesis Workflow
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Caption: Synthesis workflow for Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate.

Biological Activity
The biological activities of the broader benzoxazolone class of compounds are well-

documented, with many derivatives exhibiting analgesic, anti-inflammatory, antimicrobial, and

anticancer properties. Specific research on Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-
carboxylate is more limited; however, some studies and chemical databases have pointed

towards its potential bioactivity.

Antimicrobial and Anticancer Potential
Several sources suggest that Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate has

been investigated for its antimicrobial and anticancer properties.[3][4] One study involving the

analysis of a methanolic extract of Helianthemum lippii identified this compound as a

constituent.[5][6] The overall extract displayed a range of biological activities, including

antimicrobial, antifungal, and anticancer effects, though the activity of the isolated compound

was not individually assessed in this particular study.[5][6] Another source indicates that this

compound has shown promising anticancer and antimicrobial activity.[3] Further dedicated

studies are required to fully elucidate the specific biological mechanisms and therapeutic

potential of this molecule.

The following diagram illustrates the potential logical relationship between the chemical class

and its reported biological activities.
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Reported Biological Activities
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Caption: Logical relationship of reported biological activities.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate is classified with the

following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat, should be observed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate is a readily available research

chemical with potential applications in drug discovery, particularly in the areas of antimicrobial
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and anticancer research. While detailed experimental data on its physical properties are

sparse, a synthesis protocol has been reported. Further investigation into its specific biological

activities and mechanisms of action is warranted to fully understand its therapeutic potential.

Researchers are encouraged to perform their own analytical characterization of the compound

upon acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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